Cas no 2091647-40-2 (2-(trimethylsilyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(trimethylsilyl)ethane-1-sulfonyl fluoride
• CAS No: 2091647-40-2
• MF: C₅H₁₃FO₂SSi
• MW: 184.304425001144
• MDL: MFCD30613367
• CID: 5248121
• PubChem ID: 131526038
• Update Time: 2025-05-26

2-(trimethylsilyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-(trimethylsilyl)-
• 2-(trimethylsilyl)ethane-1-sulfonyl fluoride

• MDL： MFCD30613367
• Inchi： 1S/C5H13FO2SSi/c1-10(2,3)5-4-9(6,7)8/h4-5H2,1-3H3
• InChI Key： TUROAVUAHFSLNV-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)C[Si](C)(C)C

Additional information on 2-(trimethylsilyl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(Trimethylsilyl)ethane-1-sulfonyl fluoride (CAS No. 2091647-40-2): Properties, Applications, and Innovations

The compound 2-(trimethylsilyl)ethane-1-sulfonyl fluoride (CAS No. 2091647-40-2) has garnered significant attention in recent years due to its unique chemical properties and versatile applications in organic synthesis and pharmaceutical research. As a sulfonyl fluoride derivative, it plays a pivotal role in click chemistry and proteomics, aligning with the growing demand for bioconjugation tools and covalent inhibitors. Researchers and industry professionals frequently search for terms like "sulfonyl fluoride reagents," "silyl-protecting groups," and "fluorine-containing building blocks," reflecting its relevance in modern chemical workflows.

One of the standout features of 2-(trimethylsilyl)ethane-1-sulfonyl fluoride is its stability and reactivity under mild conditions, making it an ideal candidate for selective labeling and protein modification. Its trimethylsilyl (TMS) group enhances solubility in organic solvents, while the sulfonyl fluoride moiety enables efficient covalent bonding with nucleophilic residues like serine and lysine. This dual functionality has positioned it as a key player in chemical biology and drug discovery, addressing common search queries such as "how to modify proteins with sulfonyl fluorides" and "best reagents for bioconjugation."

In the context of green chemistry, 2-(trimethylsilyl)ethane-1-sulfonyl fluoride offers advantages due to its minimal byproduct formation and compatibility with aqueous environments. This aligns with the increasing focus on sustainable synthesis and eco-friendly reagents, topics frequently explored in academic and industrial forums. Additionally, its role in activity-based protein profiling (ABPP) has made it a sought-after tool for studying enzyme function and identifying drug targets, further driving its popularity in search engines.

From a structural perspective, the compound's molecular weight and lipophilicity contribute to its efficacy in cell-permeable probes, a hot topic in neurobiology and cancer research. Users often inquire about "sulfonyl fluorides in neuroscience" or "TMS reagents for drug delivery," highlighting its interdisciplinary appeal. Furthermore, its compatibility with high-throughput screening platforms underscores its utility in precision medicine and personalized therapeutics.

In summary, 2-(trimethylsilyl)ethane-1-sulfonyl fluoride (CAS No. 2091647-40-2) exemplifies innovation at the intersection of organic chemistry and life sciences. Its adaptability to emerging trends like covalent drug design and chemical proteomics ensures its continued relevance in both academic and industrial settings. By addressing frequently searched questions and integrating cutting-edge applications, this overview aims to provide a comprehensive yet accessible resource for professionals navigating the evolving landscape of functionalized reagents.